Cas no 97629-97-5 (2-chloro-5-methoxy-4-[(4-methylpiperazin-1-yl)sulfonyl]aniline)

• Product Name: 2-chloro-5-methoxy-4-[(4-methylpiperazin-1-yl)sulfonyl]aniline
• CAS No: 97629-97-5
• MF: C₁₂H₁₈ClN₃O₃S
• MW: 319.80762052536
• CID: 1989060
• PubChem ID: 3024950
• Update Time: 2025-04-21

2-chloro-5-methoxy-4-[(4-methylpiperazin-1-yl)sulfonyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methoxy-4-[(4-methylpiperazin-1-yl)sulfonyl]aniline
• 2-chloro-5-methoxy-4-(4-methylpiperazin-1-yl)sulfonylaniline
• Piperazine, 1-((4-amino-5-chloro-2-methoxyphenyl)sulfonyl)-4-methyl-
• 97629-97-5
• 1-((4-Amino-5-chloro-2-methoxyphenyl)sulfonyl)-4-methylpiperazine
• DTXCID00165562
• SCHEMBL10572203
• DTXSID00243071

• Inchi： 1S/C12H18ClN3O3S/c1-15-3-5-16(6-4-15)20(17,18)12-7-9(13)10(14)8-11(12)19-2/h7-8H,3-6,14H2,1-2H3
• InChI Key： YLZSRIRHRUXJFZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)S(N1CCN(C)CC1)(=O)=O)OC)N

Computed Properties

• Exact Mass: 319.076
• Monoisotopic Mass: 319.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.366
• Boiling Point: 484.8°C at 760 mmHg
• Flash Point: 247°C
• Refractive Index: 1.592